NPEC-caged-LY 379268
Overview
Description
NPEC ((N)-1-(2-Nitrophenyl)ethoxycarbonyl) caged version of LY 379268, selective group II mGlu receptor agonist.
Scientific Research Applications
Photolysis in Neuroscience Research
- Application : NPEC-caged compounds, including NPEC-caged-LY 379268, are utilized in neuroscience for their photolysis properties. This process is essential in experimental neuroscience for isolating post-synaptic receptor activation from presynaptic processes.
- Research Use : These compounds are employed to determine receptor mechanisms in situ and for the pharmacological dissection of signaling pathways. Moreover, they're crucial for photostimulation or inhibition in neural networks.
- Advantages : NPEC-caged compounds do not adversely affect glutamate receptors. They have slower photorelease compared to other caged compounds, making them suitable for signaling via metabotropic glutamate receptors (mGluR) which do not require fast release rates.
- Experimentation : Photolysis of NPEC-caged compounds in Purkinje neurons has been shown to generate slow inward currents blocked by mGluR type 1 antagonist CPCCOEt, which is similar to the slow sEPSC seen with parallel fiber burst stimulation.
- Source : (Palma-Cerda et al., 2012)
Biocompatible Phototrigger in Biological Systems
- Application : NPEC-caged compounds, similar to this compound, are studied for their role as phototriggers in the rapid activation of biological systems.
- Research Use : They have been investigated for activating electrogenic ion pumps rapidly, which is significant in understanding the dynamics of these biological systems.
- Advantages : Their structure allows for a rapid and effective release of active molecules upon photolysis, making them suitable for physiological studies.
- Experimentation : Specific NPEC-caged compounds have demonstrated competitive inhibition of ATPase function, which is crucial for studies involving ATP-driven biological systems.
- Source : (Geibel et al., 2000)
properties
Molecular Formula |
C16H16N2O9 |
|---|---|
Molecular Weight |
380.31 |
SMILES |
CC(O/C(O)=N/[C@@]1(C(O)=O)CO[C@@]2([H])[C@@](C(O)=O)([H])[C@]21[H])([H])C3=CC=CC=C3N(=O)=O |
synonyms |
(N)-1-(2-Nitrophenyl)ethylcarboxy-(1R,4R,5S,6R)-4-Amino-2-oxabicyclo[3.1.0]hexane-4,6-dicarboxylic acid |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
